N'-(3,5-dibromo-4-hydroxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide

• IUPAC Name: N-[(Z)-(3,5-dibromo-4-hydroxyphenyl)methylideneamino]-2-(2-methylanilino)acetamide
• InChI: InChI=1S/C16H15Br2N3O2/c1-10-4-2-3-5-14(10)19-9-15(22)21-20-8-11-6-12(17)16(23)13(18)7-11/h2-8,19,23H,9H2,1H3,(H,21,22)/b20-8-
• InChI Key: VMNVJVIEJMGGOV-ZBKNUEDVSA-N
• Canonical SMILES: CC1=CC=CC=C1NCC(=O)NN=CC2=CC(=C(C(=C2)Br)O)Br
• Isomeric SMILES: CC1=CC=CC=C1NCC(=O)N/N=C\C2=CC(=C(C(=C2)Br)O)Br
• Molecular Formula: C16H15Br2N3O2
• Molecular Weight: 441.12 g/mol

Description

N'-(3,5-dibromo-4-hydroxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide, also known as DBHAA, is a novel compound that has gained attention in the scientific community due to its potential use in various fields of research. DBHAA is a hydrazide derivative that has been synthesized through a simple and efficient method.

Mechanism of Action

N'-(3,5-dibromo-4-hydroxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has been found to exert its pharmacological effects through various mechanisms of action. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the breakdown of acetylcholine. This compound has also been found to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the expression of anti-apoptotic proteins. This compound has also been found to inhibit the growth of bacteria and viruses by disrupting their cell membranes and inhibiting their replication.

Advantages and Limitations for Lab Experiments

N'-(3,5-dibromo-4-hydroxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has several advantages for use in lab experiments. It is easy to synthesize, has a high yield, and exhibits potent pharmacological effects. However, there are also limitations to its use. This compound is a relatively new compound, and its pharmacological effects have not been fully elucidated. Further studies are needed to determine its toxicity and potential side effects.

Future Directions

For N'-(3,5-dibromo-4-hydroxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide research include investigating its potential use as a therapeutic agent for Alzheimer's disease and as an anticancer agent.

Synthesis Methods

The synthesis of N'-(3,5-dibromo-4-hydroxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide involves the reaction of 3,5-dibromo-4-hydroxybenzaldehyde and 2-methylaniline with acetic anhydride and hydrazine hydrate. The reaction takes place in the presence of glacial acetic acid and yields a yellow crystalline product, which is this compound. The synthesis method is simple, efficient, and has a high yield.

Scientific Research Applications

N'-(3,5-dibromo-4-hydroxybenzylidene)-2-[(2-methylphenyl)amino]acetohydrazide has been found to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit anticancer, antiviral, and antimicrobial activities. It has also been found to have potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit acetylcholinesterase activity.